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Compound Focus: Chlorpyrifos-d10

CAS No.: 285138-81-0

Cat. No.: S804346

Confirmed Specifications for Chlorpyrifos-d10

The search confirmed that D10-Chlorpyrifos is a deuterated internal standard used specifically for Gas

Chromatography (GC) analysis. The table below summarizes its verified specifications [1]:

Specification Details

Chemical Name D10-Chlorpyrifos (IS solution)

Concentration 50 ppm

Certification ISO 17034 (Certified Reference Material, CRM)
Primary Application Internal Standard for GC analysis

Key Compliance Meets APEDA, NPOP Organic, and FSSAI requirements

Information Gaps and Limitations

A comprehensive comparison guide requires more detail than was available in the search results. The

following information was not found:
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o Direct alternatives: No other specific internal standards (e.g., other deuterated compounds or
chemical analogs) for pesticide analysis were mentioned for comparison.

¢ Performance data: Search results lacked experimental data on critical performance metrics such as
retention time stability, signal-to-noise ratio, matrix effect compensation, and recovery rates.

e Comparative methodologies: No studies or protocols directly comparing Chlorpyrifos-d10 against
other internal standards in experimental settings were available.

Contextual Analytical Workflow

The search results indicate that Chlerpyrifos-d10 is used in advanced analytical techniques. The following
diagram illustrates a general pesticide residue analysis workflow where such an internal standard would be

applied, based on methodologies found in the search results [2] [3].
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Pesticide Residue Analysis Workflow

The internal standard is typically added after extraction to correct for losses during the subsequent clean-up

and analysis steps [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. D10-Chlorpyrifos(IS solution) - vcert.org [vcert.org]
2. Analysis of pesticide residues in commercially available ... [sciencedirect.com]
3. Exploring sources of inaccuracy and irreproducibility in the ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Chlorpyrifos-d10 comparison other internal standards]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b804346#chlorpyrifos-d10-

comparison-other-internal-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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